Cas no 850906-74-0 (2-({2-(4-chlorophenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide)
850906-74-0 structure
Product Name:2-({2-(4-chlorophenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide
CAS No:850906-74-0
MF:C26H25ClN2O3
MW:448.941305875778
CID:5826239
PubChem ID:2152126
Update Time:2023-11-21
2-({2-(4-chlorophenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-((2-(4-chlorobenzyl)-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl)oxy)-N-(2,4-dimethylphenyl)acetamide
- Acetamide, 2-[[2-[(4-chlorophenyl)methyl]-1,2,3,4-tetrahydro-1-oxo-5-isoquinolinyl]oxy]-N-(2,4-dimethylphenyl)-
- 850906-74-0
- AKOS024583245
- 2-({2-[(4-chlorophenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide
- 2-[[2-[(4-chlorophenyl)methyl]-1-oxo-3,4-dihydroisoquinolin-5-yl]oxy]-N-(2,4-dimethylphenyl)acetamide
- F0556-0468
- 2-({2-(4-chlorophenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide
-
- Inchi: 1S/C26H25ClN2O3/c1-17-6-11-23(18(2)14-17)28-25(30)16-32-24-5-3-4-22-21(24)12-13-29(26(22)31)15-19-7-9-20(27)10-8-19/h3-11,14H,12-13,15-16H2,1-2H3,(H,28,30)
- InChI Key: XXECMLAYLSPXEN-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(C)C=C1C)(=O)COC1=CC=CC2=C1CCN(CC1=CC=C(Cl)C=C1)C2=O
Computed Properties
- Exact Mass: 448.1553704g/mol
- Monoisotopic Mass: 448.1553704g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 32
- Rotatable Bond Count: 6
- Complexity: 651
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 58.6Ų
Experimental Properties
- Density: 1.289±0.06 g/cm3(Predicted)
- Boiling Point: 698.5±55.0 °C(Predicted)
- pka: 13.21±0.70(Predicted)
2-({2-(4-chlorophenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0556-0468-2μmol |
2-({2-[(4-chlorophenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide |
850906-74-0 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0556-0468-5μmol |
2-({2-[(4-chlorophenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide |
850906-74-0 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0556-0468-10μmol |
2-({2-[(4-chlorophenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide |
850906-74-0 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0556-0468-20μmol |
2-({2-[(4-chlorophenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide |
850906-74-0 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0556-0468-1mg |
2-({2-[(4-chlorophenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide |
850906-74-0 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0556-0468-2mg |
2-({2-[(4-chlorophenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide |
850906-74-0 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0556-0468-3mg |
2-({2-[(4-chlorophenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide |
850906-74-0 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0556-0468-4mg |
2-({2-[(4-chlorophenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide |
850906-74-0 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0556-0468-5mg |
2-({2-[(4-chlorophenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide |
850906-74-0 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0556-0468-10mg |
2-({2-[(4-chlorophenyl)methyl]-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide |
850906-74-0 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-({2-(4-chlorophenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
850906-74-0 (2-({2-(4-chlorophenyl)methyl-1-oxo-1,2,3,4-tetrahydroisoquinolin-5-yl}oxy)-N-(2,4-dimethylphenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk